Cas no 518990-20-0 (1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid)

• Product Name: 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid
• CAS No: 518990-20-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD10566785
• CID: 68374
• PubChem ID: 22477670
• Update Time: 2025-06-23

1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
• Pyrano[4,3-c]pyrazole-3-carboxylic acid, 1,4,6,7-tetrahydro-
• Pyrano[4,3-c]pyrazole-3-carboxylic acid, 1,4,6,7-tetrahydro-(9CI)
• 1,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid(SALTDATA: FREE)
• ANW-54367
• CHEMBL393084
• CTK4J5056
• MolPort-004-764-313
• SBB067360
• SureCN1807346
• SureCN2849885
• WTI-11437
• Pyrano[4,3-c]pyrazole-3-carboxylic acid, 1,4,6,7-tetrahydro- (9CI)
• 2,4,6,7-Tetrahydro-pyrano[4,3-c]pyrazole-3-carboxylic acid
• 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid
• YICMXCDJSOOXSM-UHFFFAOYSA-N
• VP2001
• J-503955
• AKOS016353097
• 933694-89-4
• Z1198275169
• MFCD10566785
• FT-0645562
• 2,4,6,7-Tetrahydro-pyrano[4,3-c]pyrazole-3-carboxylicacid
• CS-W021285
• A828832
• SCHEMBL1807346
• F8883-7047
• DTXSID90625968
• SY102288
• AM20100272
• 2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
• AKOS006305518
• METHYL3-METHYLPHENYLACETATE
• MFCD15202266
• 518990-20-0
• DS-11207
• EN300-103031
• A828831
• 2H,4H,6H,7H-PYRANO[4,3-C]PYRAZOLE-3-CARBOXYLIC ACID
• DB-111719

• MDL： MFCD10566785
• Inchi： 1S/C7H8N2O3/c10-7(11)6-4-3-12-2-1-5(4)8-9-6/h1-3H2,(H,8,9)(H,10,11)
• InChI Key： YICMXCDJSOOXSM-UHFFFAOYSA-N
• SMILES： O1CCC2=C(C(C(=O)O)=NN2)C1

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• XLogP3: -0.2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 75.21000
• LogP: 0.18060
• Vapor Pressure: No data available

1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid

1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 518990-20-0): A Comprehensive Overview

1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 518990-20-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[4,3-c]pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid make it an attractive candidate for the development of novel drugs and therapeutic agents.

The chemical structure of 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid consists of a fused ring system comprising a pyran and a pyrazole moiety. The carboxylic acid functional group at the C-3 position imparts significant reactivity and functional versatility to the molecule. This structural arrangement provides a robust platform for chemical modifications and derivatization, enabling researchers to explore a wide range of pharmacological properties.

Recent studies have highlighted the potential of 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. These findings suggest that 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid could be a valuable lead compound for the development of new treatments for inflammatory diseases and pain management.

In addition to its anti-inflammatory properties, 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid has shown promising antitumor activity. A study published in the Cancer Research journal reported that certain derivatives of this compound can effectively inhibit the growth of various cancer cell lines. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These results indicate that 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid has potential as an anticancer agent and warrants further investigation in preclinical and clinical settings.

The pharmacokinetic properties of 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for drug development. Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been noted in several studies, suggesting its potential use in central nervous system (CNS) disorders.

The synthetic accessibility of 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid is another key factor contributing to its widespread use in research. Various synthetic routes have been developed to prepare this compound and its derivatives efficiently. One notable method involves the condensation of 2-hydroxyacetophenone with hydrazine hydrate followed by cyclization with ethyl acetoacetate. This multi-step process yields high purity products with good yields.

In conclusion, 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 518990-20-0) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As such, 1H,4H,6H,7H-pyrano[4，3-c]pyrazole-3-carboxylic acid is likely to play a significant role in advancing the fields of medicinal chemistry and pharmaceutical science.